Cas no 1873949-99-5 (1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine)

1-[(5-Ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine is a heterocyclic compound featuring a pyridine and 1,2,4-triazole scaffold, which may serve as a versatile intermediate in medicinal chemistry and agrochemical research. Its structural framework suggests potential utility in the development of biologically active molecules, particularly due to the presence of the triazol-3-amine moiety, which can participate in hydrogen bonding and coordination chemistry. The ethylpyridinylmethyl substitution may enhance lipophilicity, influencing pharmacokinetic properties. This compound could be of interest for applications in drug discovery, such as enzyme inhibition or receptor modulation, given the pharmacophoric relevance of its functional groups. Further studies are required to elucidate its specific biological or chemical applications.
1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine structure
1873949-99-5 structure
Product Name:1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
CAS No:1873949-99-5
MF:C10H13N5
MW:203.243720769882
CID:6020726
PubChem ID:165473776
Update Time:2025-05-23

1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
    • EN300-1109531
    • 1873949-99-5
    • Inchi: 1S/C10H13N5/c1-2-8-3-4-9(12-5-8)6-15-7-13-10(11)14-15/h3-5,7H,2,6H2,1H3,(H2,11,14)
    • InChI Key: NBCBYBFQZAPXEO-UHFFFAOYSA-N
    • SMILES: N1(C=NC(N)=N1)CC1C=CC(=CN=1)CC

Computed Properties

  • Exact Mass: 203.11709544g/mol
  • Monoisotopic Mass: 203.11709544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 69.6Ų

1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1109531-0.05g
1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
1873949-99-5 95%
0.05g
$888.0 2023-10-27
Enamine
EN300-1109531-0.1g
1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
1873949-99-5 95%
0.1g
$930.0 2023-10-27
Enamine
EN300-1109531-0.25g
1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
1873949-99-5 95%
0.25g
$972.0 2023-10-27
Enamine
EN300-1109531-0.5g
1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
1873949-99-5 95%
0.5g
$1014.0 2023-10-27
Enamine
EN300-1109531-1.0g
1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
1873949-99-5
1g
$1414.0 2023-06-10
Enamine
EN300-1109531-2.5g
1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
1873949-99-5 95%
2.5g
$2071.0 2023-10-27
Enamine
EN300-1109531-5.0g
1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
1873949-99-5
5g
$4102.0 2023-06-10
Enamine
EN300-1109531-10.0g
1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
1873949-99-5
10g
$6082.0 2023-06-10
Enamine
EN300-1109531-1g
1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
1873949-99-5 95%
1g
$1057.0 2023-10-27
Enamine
EN300-1109531-5g
1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
1873949-99-5 95%
5g
$3065.0 2023-10-27

Additional information on 1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine

Recent Advances in the Study of 1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine (CAS: 1873949-99-5)

The compound 1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine (CAS: 1873949-99-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and pyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a potential kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and preliminary data suggest that 1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine exhibits selective inhibition against specific kinase isoforms. In vitro studies have demonstrated its efficacy in suppressing cell proliferation in certain cancer cell lines, with IC50 values in the low micromolar range. These findings highlight its potential as a lead compound for oncology therapeutics.

Additionally, recent research has explored the compound's pharmacokinetic properties. Studies in animal models have shown favorable absorption and distribution profiles, with moderate plasma protein binding and good bioavailability. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Structural modifications and formulation strategies are currently being investigated to enhance its drug-like properties.

The synthesis of 1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine has also been a focus of recent work. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on scalable processes suitable for industrial production. Advances in catalytic methods and green chemistry approaches have been instrumental in these developments, reducing the environmental impact of synthesis while maintaining high efficiency.

In conclusion, 1-[(5-ethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine represents a promising scaffold for drug discovery, with ongoing research aimed at unlocking its full therapeutic potential. Future studies will likely focus on elucidating its precise molecular targets, optimizing its pharmacological profile, and advancing it through preclinical and clinical development stages.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.